Cas no 2605-70-1 (Phosphorodithioic acid,O,O-diethyl S-[2-(methylamino)-2-oxoethyl] ester)

• Product name: Phosphorodithioic acid,O,O-diethyl S-[2-(methylamino)-2-oxoethyl] ester
• CAS No: 2605-70-1
• MF: C₇H₁₆NO₃PS₂
• MW: 257.310600280762
• CID: 264838
• PubChem ID: 200728

Phosphorodithioic acid,O,O-diethyl S-[2-(methylamino)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-diethyl S-[2-(methylamino)-2-oxoethyl] ester
• 2-diethoxyphosphinothioylsulfanyl-N-methylacetamide
• DTXSID80180692
• BRN 1790178
• SCHEMBL8959108
• 2605-70-1
• O,O-Diethyl S-(N-methylcarbamoylmethyl) phosphorodithioate
• Phosphorodithioic acid, O,O-diethyl S-(2-(methylamino)-2-oxoethyl) ester
• OMS 297
• Phosphorodithioic acid, O,O-diethyl ester, S-ester with 2-mercapto-N-methylacetamide

• Inchi： InChI=1S/C7H16NO3PS2/c1-4-10-12(13,11-5-2)14-6-7(9)8-3/h4-6H2,1-3H3,(H,8,9)
• InChI Key： AITRBAWLXICRTL-UHFFFAOYSA-N
• SMILES： CNC(CSP(OCC)(=S)OCC)=O

Computed Properties

• Exact Mass: 257.03108
• Monoisotopic Mass: 257.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.232
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.522
• PSA: 47.56
• LogP: 3.25400